Cas no 117718-93-1 (4-(6-Bromoimidazo[1,2-a]pyrazin-8-yl)morpholine)

• Product Name: 4-(6-Bromoimidazo[1,2-a]pyrazin-8-yl)morpholine
• CAS No: 117718-93-1
• MF: C₁₀H₁₁BrN₄O
• MW: 283.124540567398
• CID: 98168
• PubChem ID: 10039445
• Update Time: 2025-04-18

4-(6-Bromoimidazo[1,2-a]pyrazin-8-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(6-Bromoimidazo[1,2-a]pyrazin-8-yl)morpholine
• 6-Bromo-8-morpholinoimidazol[1,2-a]pyrazine
• Imidazo[1,2-a]pyrazine,6-bromo-8-(4-morpholinyl)-
• 6-bromo-8-morpholinoimidazo[1,2-a]pyrazine
• ACMC-20mndu
• CHEMBL113669
• CTK4B0412
• 6-bromo 8-morpholinoimidazo[1,2-a]pyrazine
• MLS004803549
• MLS004807435
• SMR001286210
• 117718-93-1
• HCOBVOOOPUDGFL-UHFFFAOYSA-N
• SCHEMBL7327979
• AKOS015909529
• DTXSID40434628
• 6-Bromo-8-(morpholin-4-yl)imidazo[1,2-a]pyrazine
• FT-0645753
• DB-061042

• Inchi： 1S/C10H11BrN4O/c11-8-7-15-2-1-12-9(15)10(13-8)14-3-5-16-6-4-14/h1-2,7H,3-6H2
• InChI Key： HCOBVOOOPUDGFL-UHFFFAOYSA-N
• SMILES： BrC1=CN2C=CN=C2C(=N1)N1CCOCC1

Computed Properties

• Exact Mass: 282.01200
• Monoisotopic Mass: 282.01162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• Density: 1.79
• Refractive Index: 1.743
• PSA: 42.66000
• LogP: 1.39340